molecular formula C7H10Cl2N2S B8650352 3,4-Dichloro-1-methyl-5-(propylsulfanyl)-1H-pyrazole CAS No. 93561-31-0

3,4-Dichloro-1-methyl-5-(propylsulfanyl)-1H-pyrazole

Cat. No.: B8650352
CAS No.: 93561-31-0
M. Wt: 225.14 g/mol
InChI Key: PBQTVPDWAAIGLM-UHFFFAOYSA-N
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Description

3,4-Dichloro-1-methyl-5-(propylsulfanyl)-1H-pyrazole is a useful research compound. Its molecular formula is C7H10Cl2N2S and its molecular weight is 225.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

93561-31-0

Molecular Formula

C7H10Cl2N2S

Molecular Weight

225.14 g/mol

IUPAC Name

3,4-dichloro-1-methyl-5-propylsulfanylpyrazole

InChI

InChI=1S/C7H10Cl2N2S/c1-3-4-12-7-5(8)6(9)10-11(7)2/h3-4H2,1-2H3

InChI Key

PBQTVPDWAAIGLM-UHFFFAOYSA-N

Canonical SMILES

CCCSC1=C(C(=NN1C)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 4.9 g (0.064 moles) propanthiol and 3 g (0.054 moles) potassium hydroxide in 50 ml dimethylsulfoxide was heated (at about 120° C.) for thirty minutes. Then 10 g (0.054 moles) 1-methyl-3,4,5-trichloropyrazole was added in one portion. Heating (at about 120° C.) of the stirred reaction mixture was continued for about 6 hours. The reaction mixture was allowed to cool. The reaction mixture was added to water (about 50 ml); the resulting mixture was extracted with ether. The etheral phase was separated, washed with water twice, and dried over magnesium sulfate. The solvent was then stripped. The product was distilled out at 124° C. under high vacuum and heat.
Quantity
4.9 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three

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